Cas no 1227607-58-0 (3-Bromo-2-hydroxypyridine-5-acetonitrile)

3-Bromo-2-hydroxypyridine-5-acetonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with a bromo group at the 3-position, a hydroxyl group at the 2-position, and an acetonitrile moiety at the 5-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromo and hydroxyl groups enhance its utility in cross-coupling reactions, while the acetonitrile functionality allows for further derivatization. Its high purity and stability under standard conditions ensure reliable performance in complex organic transformations. Researchers favor this compound for its role in constructing biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

3-Bromo-2-hydroxypyridine-5-acetonitrile structure

1227607-58-0 structure

Product Name:3-Bromo-2-hydroxypyridine-5-acetonitrile

CAS No:1227607-58-0

MF:C₇H₅BrN₂O

MW:213.031400442123

CID:4913967

Update Time:2025-07-02

3-Bromo-2-hydroxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-2-hydroxypyridine-5-acetonitrile
- Inchi： 1S/C7H5BrN2O/c8-6-3-5(1-2-9)4-10-7(6)11/h3-4H,1H2,(H,10,11)
- InChI Key： ZXUKRCZPTLXRHR-UHFFFAOYSA-N
- SMILES： BrC1C(NC=C(CC#N)C=1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 295
XLogP3: 0.3
Topological Polar Surface Area: 52.9

3-Bromo-2-hydroxypyridine-5-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A026000033-250mg	3-Bromo-2-hydroxypyridine-5-acetonitrile	1227607-58-0	97%	250mg	$734.40	2023-09-03
Alichem	A026000033-500mg	3-Bromo-2-hydroxypyridine-5-acetonitrile	1227607-58-0	97%	500mg	$989.80	2023-09-03
Alichem	A026000033-1g	3-Bromo-2-hydroxypyridine-5-acetonitrile	1227607-58-0	97%	1g	$1730.40	2023-09-03